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Compound of Interest

Compound Name: Diethyl Pyridine-2,3-dicarboxylate

Cat. No.: B1313610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diethyl Pyridine-2,3-dicarboxylate, a
key intermediate in the synthesis of various organic compounds, including agrochemicals. This
document details its chemical identity, physicochemical properties, synthesis protocols, and its
role in relevant biological pathways.

Chemical Identity

o |IUPAC Name: Diethyl pyridine-2,3-dicarboxylate

e Synonyms: 2,3-Pyridinedicarboxylic acid diethyl ester, Diethyl quinolinate, Quinolinic acid
diethyl ester, 2,3-Bis(ethoxycarbonyl)pyridine[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Diethyl Pyridine-2,3-
dicarboxylate.
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Property Value Source
CAS Number 2050-22-8 [2]
Molecular Formula C11H13NOa [2]
Molecular Weight 223.23 g/mol [2]
Boiling Point 282-283 °C [2][3]
Density 1.165 g/cm3 (Predicted) [2]
Appearance Light Yellow to Yellow Oil [1]
Solubility Slightly soluble in DMSO and 2]
Methanol

Sealed in a dry environment at
Storage [2]
room temperature.

Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass Spectrometry, are available
for this compound and are essential for its characterization.[4]

Experimental Protocols: Synthesis

The synthesis of Diethyl Pyridine-2,3-dicarboxylate can be achieved through various
methods. Below is a detailed protocol for a common laboratory-scale synthesis.

Synthesis from Diethyl 1-amino-1,2-
ethylenedicarboxylate and Acrolein[5]

This method involves the reaction of Diethyl 1-amino-1,2-ethylenedicarboxylate with acrolein in
the presence of an acid catalyst.

Materials:
e Diethyl 1-amino-1,2-ethylenedicarboxylate

e Acrolein monomer
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e n-Butanol

¢ p-Toluenesulfonic acid

Procedure:

Dissolve 1.0 g of Diethyl 1-amino-1,2-ethylenedicarboxylate and 0.39 g of acrolein monomer
in 10 ml of n-butanol in a round-bottom flask.

e Add 20 mg of p-toluenesulfonic acid to the mixture.

o Reflux the mixture for 10 hours.

e Add an additional 0.1 g of acrolein monomer to the reaction mixture.

» Continue to reflux for another 5 hours.

 After the reaction is complete, distill off the solvent under reduced pressure.

e The residue is then distilled under reduced pressure to yield Diethyl pyridine-2,3-
dicarboxylate.

Expected Yield: Approximately 72.3%][5]

Biological Significance and Signaling Pathway

Diethyl Pyridine-2,3-dicarboxylate is a crucial precursor in the manufacture of certain
herbicides, particularly those in the imidazolinone class.[6] These herbicides are known for their
effectiveness against broadleaf weeds.

The herbicidal activity of pyridine-based compounds, derived from intermediates like Diethyl
Pyridine-2,3-dicarboxylate, stems from their ability to mimic the natural plant growth
hormones known as auxins. This disruption of normal hormonal processes leads to abnormal
and uncontrolled growth, ultimately resulting in the death of the target plant.[7][8]

Simplified Signhaling Pathway of Pyridine-Based
Herbicides
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The following diagram illustrates the mechanism of action of pyridine carboxylic acid
herbicides, which are synthesized from precursors like Diethyl Pyridine-2,3-dicarboxylate.
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Click to download full resolution via product page
Caption: Mechanism of action of pyridine-based herbicides.

Experimental and Logical Workflows

The synthesis and application of Diethyl Pyridine-2,3-dicarboxylate follow a logical
progression from starting materials to the final biologically active product.
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Workflow for Synthesis and Application

The diagram below outlines the general workflow from the synthesis of Diethyl Pyridine-2,3-
dicarboxylate to its application as a precursor for herbicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Diethyl Pyridine-
2,3-dicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313610#diethyl-pyridine-2-3-dicarboxylate-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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